Cas no 13720-51-9 (8-fluoronaphthalen-2-amine)

• Product Name: 8-fluoronaphthalen-2-amine
• CAS No: 13720-51-9
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 4936396
• Update Time: 2025-05-24

8-fluoronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-fluoronaphthalen-2-amine
• 2-Naphthalenamine, 8-fluoro-

• Inchi： 1S/C10H8FN/c11-10-3-1-2-7-4-5-8(12)6-9(7)10/h1-6H,12H2
• InChI Key： QNXYSINGJNDPPC-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2F)=CC=C1N

Additional information on 8-fluoronaphthalen-2-amine

8-Fluoronaphthalen-2-Amine: A Comprehensive Overview

The compound with CAS No. 13720-51-9, commonly referred to as 8-fluoronaphthalen-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of naphthalamines, which are derivatives of naphthalene with an amino group attached. The presence of a fluorine atom at the 8-position introduces unique electronic and steric properties, making 8-fluoronaphthalen-2-amine a valuable building block in various chemical syntheses and applications.

Structurally, 8-fluoronaphthalen-2-amine consists of a naphthalene ring system with an amino group (-NH₂) at the 2-position and a fluorine atom at the 8-position. This arrangement imparts distinct reactivity and selectivity in chemical reactions. The naphthalene framework itself is highly aromatic, contributing to the compound's stability and ability to participate in π–π interactions. The fluorine substituent at position 8 not only modifies the electronic environment but also enhances the molecule's solubility in polar solvents, making it more versatile for use in diverse chemical environments.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 8-fluoronaphthalen-2-amine. One notable approach involves the Friedel-Crafts alkylation reaction, where a fluoroalkyl group is introduced onto the naphthalene ring followed by subsequent amination steps. Another method utilizes directed metallation techniques, enabling precise control over the substitution pattern on the aromatic ring. These methods have significantly improved the yield and purity of 8-fluoronaphthalen-2-amine, making it more accessible for research and industrial applications.

The applications of 8-fluoronaphthalen-2-amine span across multiple disciplines. In pharmacology, this compound serves as a valuable intermediate in drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied, with recent research highlighting its potential as a lead compound for developing novel therapeutic agents.

In materials science, 8-fluoronaphthalen-2-amine has found utility in the synthesis of advanced materials such as conductive polymers and organic semiconductors. Its electron-rich aromatic system makes it an ideal candidate for use in organic electronics, where it can contribute to improved charge transport properties in devices like field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating 8-fluoronaphthalen-2-amine into polymer backbones can significantly enhance their electrical conductivity and stability under operational conditions.

The unique properties of CAS No. 13720-51-9 also make it a valuable reagent in organic synthesis. Its ability to undergo nucleophilic aromatic substitution reactions under mild conditions has been exploited in constructing complex heterocyclic compounds. Furthermore, its role as a precursor in the synthesis of fluorescent probes has been explored, with researchers leveraging its inherent fluorescence properties for sensing applications in biological systems.

In terms of environmental considerations, recent studies have focused on understanding the fate and behavior of 8-fluoronaphthalen-2-amine in natural ecosystems. While initial findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, further research is needed to assess its long-term impact on aquatic organisms and soil microbiota.

In conclusion, CAS No. 13720-51-9 (8-fluoronaphthalen-2-amine) stands out as a versatile and intriguing molecule with wide-ranging applications across multiple scientific domains. Its unique structural features, coupled with advancements in synthetic methodologies and application-driven research, position it as a key player in future innovations within chemistry and related fields.